molecular formula CO2 B089486 Carbon dioxide CAS No. 124-38-9

Carbon dioxide

Cat. No. B089486
CAS RN: 124-38-9
M. Wt: 44.009 g/mol
InChI Key: CURLTUGMZLYLDI-UHFFFAOYSA-N
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Description

Synthesis Analysis

Carbon dioxide is produced naturally through the respiration of living organisms, combustion of organic matter, and volcanic eruptions. Industrially, it is synthesized through the combustion of fossil fuels and as a byproduct of processes such as ammonia synthesis and fermentation. Significant efforts focus on capturing and repurposing carbon dioxide from industrial emissions to mitigate its environmental impact. Innovative methods include the electrochemical reduction of CO₂ to produce carbon monoxide and hydrogen, utilizing carbon supported palladium nanoparticles, and the catalytic conversion of methane to synthesis gas, highlighting the versatility of CO₂ as a chemical feedstock (Liu et al., 2015); (Sheng et al., 2017).

Molecular Structure Analysis

CO₂ is a linear molecule consisting of two oxygen atoms double-bonded to a central carbon atom. This structure is highly stable under normal conditions but can be transformed under high pressure and temperature. Research has revealed forms of CO₂ where molecules are nonlinear and exhibit properties between molecular and nonmolecular phases, providing insight into its behavior under extreme conditions (Park et al., 2003).

Chemical Reactions and Properties

Carbon dioxide participates in various chemical reactions, highlighting its role as a versatile chemical feedstock. It reacts with hydrogen, alcohols, and amines, among others, in the presence of catalysts to form valuable chemicals such as formic acid, methanol, and urethanes. The catalytic hydrogenation of CO₂ is of particular interest for creating sustainable development pathways (Omae, 2006); (Wang et al., 2011).

Physical Properties Analysis

CO₂'s physical properties are unique and have various applications. It exists as a gas at standard temperature and pressure but can be compressed into a liquid or solid form ("dry ice") under higher pressures and lower temperatures. Its solubility in water forms carbonic acid, an important component in biological and environmental processes. Advanced materials research utilizes supercritical CO₂ for its distinct properties, including low viscosity and high diffusivity, for applications in materials processing and extraction (Cooper, 2001).

Chemical Properties Analysis

The chemical behavior of carbon dioxide is influenced by its linear, nonpolar structure, making it a relatively inert molecule. However, under certain conditions, CO₂ can react to form a wide range of compounds, including carbonates, bicarbonates, and carboxylates, essential for industrial chemistry and biological functions. Its role in the global carbon cycle, through processes such as photosynthesis and carbon sequestration, underscores its critical environmental significance.

Carbon dioxide's synthesis, molecular structure, and its physical and chemical reactions underscore its importance across various scientific and industrial domains. From its role in the Earth's atmosphere and biosphere to its utilization in creating valuable chemical products, CO₂'s versatile properties make it a subject of continuous study and innovation. Understanding and harnessing these properties are crucial for developing sustainable technologies and mitigating its impact as a greenhouse gas.

Scientific research applications

  • Biodegradable Carbon Dioxide Copolymer: Development of biodegradable plastics from CO2, particularly carbon dioxide-propylene oxide copolymers, offering an effective way to utilize CO2 (Y. Ting, 2001).

  • Enhanced Sensing Performance: Polyaniline/tin dioxide nanocomposites for improved carbon dioxide sensing, especially under ultraviolet light, demonstrating potential for electronic devices for CO2 detection (Shahruz Nasirian, 2020).

  • Electrochemical Reduction: Electrochemical impedance spectroscopy as a tool for studying carbon dioxide electroreduction, a process that can convert CO2 into low-carbon fuels (A. Sacco, 2018).

  • CO2 as a Chemical Feedstock: Carbon dioxide's role as a feedstock in various chemical syntheses and its potential to reduce CO2 accumulation in the atmosphere (M. Aresta, 2010).

  • ZnO-based Sensors for CO2 Detection: Development of zinc oxide (ZnO)-based sensors for CO2 detection with enhanced selectivity and sensitivity (Marina Stramarkou et al., 2022).

  • Electrochemical CO2 Conversion: Electrochemical conversion of CO2 into valuable products like fuel and commodity chemicals, contributing to sustainable development and a low-carbon economy (F. Hussin & M. Aroua, 2019).

  • 2D/2D Graphitic Carbon Nitride Nanocomposites: Use of graphitic carbon nitride for photocatalytic applications, including carbon dioxide reduction and renewable energy production (Wee‐Jun Ong, 2017).

  • Extraction Techniques with CO2: Utilization of subcritical and supercritical carbon dioxide for extracting bioactive compounds from plant materials, offering an efficient and eco-friendly route for resource recovery (Sinemobong O. Essien et al., 2020).

  • Carbon Dioxide Capture: Enhancing carbon dioxide capture using ethylenediamine-loaded metal–organic frameworks, providing insights into the materials required for effective carbon capture and storage (A. Asghar et al., 2020).

  • Airborne Monitoring: The Sky Arrow Environmental Research Aircraft as a platform for monitoring atmospheric carbon dioxide, illustrating the importance of airborne measurement in understanding CO2 dynamics (B. Gioli et al., 2006).

properties

InChI

InChI=1S/CO2/c2-1-3
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InChI Key

CURLTUGMZLYLDI-UHFFFAOYSA-N
Source PubChem
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Canonical SMILES

C(=O)=O
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Molecular Formula

CO2
Record name CARBON DIOXIDE
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Related CAS

26796-46-3
Record name Carbon dioxide, dimer
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DSSTOX Substance ID

DTXSID4027028
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Molecular Weight

44.009 g/mol
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Physical Description

Carbon dioxide appears as a colorless odorless gas at atmospheric temperatures and pressures. Relatively nontoxic and noncombustible. Heavier than air and may asphyxiate by the displacement of air. Soluble in water. Forms carbonic acid, a mild acid. Under prolonged exposure to heat or fire the container may rupture violently and rocket. Used to freeze food, to control chemical reactions, and as a fire extinguishing agent., Carbon dioxide, refrigerated liquid appears as a colorless liquid. Relatively heavier than air and can asphyxiate by the displacement of air. Under prolonged exposure to heat or fire the container may rupture violently and rocket. Used as a refrigerant and in making carbonated beverages. Used to freeze food, to control chemical reactions and as a fire extinguishing agent., Carbon dioxide, solid appears as an odorless, white solid. Can cause damaging frostbite. Noncombustible and nontoxic. Liquefies at -109 °F. Can asphyxiate by displacement of air. Used as a refrigerant., Gas or Vapor; Gas or Vapor, Liquid; Liquid; NKRA; Other Solid, A colourless gas under normal environmental conditions with a slight pungent odour. Commercial carbon dioxide is shipped and handled as a liquid in pressurised cylinders or bulk storage systems, or in compressed solid blocks of ‘dry ice’. Solid (dry ice) forms usually contain added substances, such as propylene glycol or mineral oil, as binders, Colorless, odorless gas; Note: Shipped as a liquefied compressed gas. Solid form is utilized as dry ice; [NIOSH], Liquid, ODOURLESS COLOURLESS COMPRESSED LIQUEFIED GAS., Colorless, odorless gas., Colorless, odorless gas. [Note: Shipped as a liquefied compressed gas. Solid form is utilized as dry ice.]
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Boiling Point

Sublimes (NIOSH, 2023), -78.464 °C (sublimes), sublimes, Sublimes
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Flash Point

Not applicable
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Solubility

0.2 % at 77 °F (NIOSH, 2023), In water, 2.9X10+3 mg/L at 25 °C, Solubility in water (mL CO2/100 mL H2O at 760 mm Hg): 171 at 0 °C; 88 at 20 °C; 36 at 60 °C, Solubility in water: 0.704X10-3 mole fraction of CO2 in the liquid phase at 25 °C (gas at a partial pressure of 101.325 kPa in equilibrium with the solution), Miscible with water (1.7 v/v at 0 °C, 0.76 v/v at 25 °C at 760 mm Hg partial pressure of CO2)., For more Solubility (Complete) data for Carbon dioxide (6 total), please visit the HSDB record page., 1.48 mg/mL at 25 °C, Solubility in water, ml/100ml at 20 °C: 88, (77 °F): 0.2%
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Density

1.56 at -110.2 °F (USCG, 1999) - Denser than water; will sink, Absolute density: 0.1146 lb/cu ft at 25 °C; density: (gas at 0 °C) 1.976 g/L at 760 mm Hg; (liq at 0 °C) 0.914 at 34.3 atm; (solid) at -56.6 °C) 1.512; critical density: 0.464, Density: 1.799 g/L, Liquid: volatile, odorless, density 1.101 at -37 °C, specific volume 8.76 cu ft/lb at 70 °F, Absolute density, gas at 101.325 kPa at 0 °C: 1.9770 kg/cu m; relative density, gas at 101.325 kPa at 0 °C (Air = 1): 1.53, Latent heat of vaporization = 353.4 J/g at the triple point; 231.3 J/g at 0 °C; viscosity = 0.015 mPa-sec at 298 K and 101.3 kPa; gas density = 1.976 g/L at 273 K and 101.3 kPa, 1.56 at -110.2 °F, 1.53(relative gas density)
Record name CARBON DIOXIDE
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Source Hazardous Substances Data Bank (HSDB)
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Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.
Record name CARBON DIOXIDE
Source Occupational Safety and Health Administration (OSHA)
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Explanation Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license.
Record name Carbon dioxide
Source The National Institute for Occupational Safety and Health (NIOSH)
URL https://www.cdc.gov/niosh/npg/npgd0103.html
Description The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/
Explanation The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations.

Vapor Density

1.53 (NIOSH, 2023) - Heavier than air; will sink (Relative to Air), 1.53 at 78.2 °C (Air = 1), Relative vapor density (air = 1): 1.5, 1.53
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Vapor Pressure

56.5 atm (NIOSH, 2023), Vapor pressure = 10.5 mm Hg at -120 °C; 104.2 mm Hg at -100 °C; 569.1 mm Hg at -82 °C, 4.83X10+4 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 5720, 56.5 atm
Record name CARBON DIOXIDE
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Mechanism of Action

Data not found., Supercritical carbon dioxide possesses germicide (bactericide and sporicide) effect. Despite of the fact, that this effect is used in industrial sterilization processes, the sterilization mechanism at molecular level is unclear. Our hypotheses can provide a molecular-biological explanation for the phenomenon. We believe that in supercritical state CO(2) reacts competitively with Met-tRNA(fMet), the formation rate and the amount of formyl-methionyl-tRNA (fMet-tRNA(fMet)) will be diminished by irreversible substrate consumption. The fMet-tRNA(fMet) possesses a key role in prokaryotic protein synthesis, being almost exclusively the initiator aminoacyl-tRNA. The formed carbamoyl-methionyl-tRNA (cMet-tRNA(fMet)), probably stable only under pressure and high CO(2) concentration, is stabilized by forming a ternary molecular complex with the GTP-form of the translational initiation factor 2 (GTP-IF2). This complex is unable to dissociate from preinitiation 70S ribosomal complex because of strong polar binding between the protein C-2 domain and the modified initiator aminoacyl-tRNA. The IF2-fMet-tRNA(fMet)-blocked 70S ribosomal preinitiation complex does not decompose following the GTP hydrolysis, becoming unable to synthesize proteins. The death of the microbial cell is caused by inhibition of the protein synthesis and energetic depletion. Moreover, we propose a possible mechanism for the accumulation of cMet-tRNA(fMet) in the bacterial cell. Since the translational process is an important target for antibiotics, the proposed mechanism could be a work hypothesis for discovery of new antibiotics. Made by high conservative character of prokaryotic translation initiation, the proposed IF2 pathway deterioration strategy may conduct to obtaining selective (with low mammalian toxicity) antimicrobials and at the same time, with reduced possibility of the drug resistance development., ... Well fed C. elegans (roundworm) avoid CO2 levels above 0.5%. Animals can respond to both absolute CO2 concentrations and changes in CO2 levels within seconds. Responses to CO2 do not reflect avoidance of acid pH but appear to define a new sensory response. Sensation of CO2 is promoted by the cGMP-gated ion channel subunits TAX-2 and TAX-4, but other pathways are also important. Robust CO2 avoidance in well fed animals requires inhibition of the DAF-16 forkhead transcription factor by the insulin-like receptor DAF-2. Starvation, which activates DAF-16, strongly suppresses CO2 avoidance. Exposure to hypoxia (<1% O2) also suppresses CO2 avoidance via activation of the hypoxia-inducible transcription factor HIF-1. The npr-1 215V allele of the naturally polymorphic neuropeptide receptor npr-1, besides inhibiting avoidance of high ambient O2 in feeding C. elegans, also promotes avoidance of high CO2. C. elegans integrates competing O2 and CO2 sensory inputs so that one response dominates. Food and allelic variation at NPR-1 regulate which response prevails. These results suggest that multiple sensory inputs are coordinated by C. elegans to generate different coherent foraging strategies., ... Adult Caenorhabditis elegans (roundworm) display an acute avoidance response upon exposure to CO2 that is characterized by the cessation of forward movement and the rapid initiation of backward movement. This response is mediated by a cGMP signaling pathway that includes the cGMP-gated heteromeric channel TAX-2/TAX-4. CO2 avoidance is modulated by multiple signaling molecules, including the neuropeptide Y receptor NPR-1 and the calcineurin subunits TAX-6 and CNB-1. Nutritional status also modulates CO2 responsiveness via the insulin and TGFbeta signaling pathways. CO2 response is mediated by a neural circuit that includes the BAG neurons, a pair of sensory neurons of previously unknown function. TAX-2/TAX-4 function in the BAG neurons to mediate acute CO2 avoidance. ... C. elegans senses and responds to CO2 using multiple signaling pathways and a neural network that includes the BAG neurons and this response is modulated by the physiological state of the worm.
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Impurities

May contain traces of hydrogen sulfide and sulfur dioxide., The main impurities present in ... carbon dioxide /from natural sources / are methane and hydrogen sulfide., The necessary degree of purity is dependent on the final use to which the carbon dioxide is put. Because a large proportion is used in the food and drink industries, the major criteria for the quality of the carbon dioxide are that it should be free of odor and taste. Thus, all contaminants that could contribute to these two properties (e.g., sulfur compounds, oils, and hydrocarbons) should be removed, preferably to less than mg/kg levels. The main impurities present to any significant degree in the final purified product are usually nitrogen, oxygen, and argon (from air), and hydrogen and carbon monoxide (if the carbon dioxide came from a process-gas source).
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Product Name

Carbon Dioxide

Color/Form

Colorless gas, Liquid: colorless, Solid (dry ice): white, snow-like flakes or cubes, Colorless ... gas [Note: Shipped as a liquefied compressed gas. Solid form is utilized as dry ice].

CAS RN

124-38-9, 14485-07-5, 18923-20-1
Record name CARBON DIOXIDE
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Melting Point

-109.3 °F (USCG, 1999), -109 °F (Sublimes) (NIOSH, 2023), -56.558 °C (triple point), -56.5 °C, -109 °F (sublimes), -109 °F (Sublimes)
Record name CARBON DIOXIDE
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Synthesis routes and methods I

Procedure details

8 g of sodium hydrogencarbonate was dissolved in 120 g of water and mixed with a suspension of 32 g lornoxicam in 600 g of ethanol. While forming gaseous carbon dioxide, lornoxicam dissolved. 100 g of Pharmacoat 606W was added and dissolved. 212 g of sodium hydrogen carbonate was admixed and dissolved. The solution obtained was mixed with Avicel in a lab size mixer. The wet mixture was dried and then magnesium stearate and polyplasdone XL were admixed in the lab scale mixer.
Quantity
8 g
Type
reactant
Reaction Step One
Name
Quantity
120 g
Type
solvent
Reaction Step One
Quantity
32 g
Type
reactant
Reaction Step Two
Quantity
600 g
Type
solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

FIGURE shows an embodiment of the process according to the invention. The sodium zeolite is treated in an ion exchanger stage first with an aqueous ammonium carbonate solution, then with an aqueous lanthanum nitrate solution. Thereafter, treated zeolite and mother liquor are separated by a suitable process, for example filtration, and optionally dried. The zeolite thus pretreated is calcined in a furnace, releasing ammonia. These stages can be conducted twice or more in succession. The mother liquor from the removal stage is supplied to a column which comprises a stripping section and is heated at the bottom with an evaporator or by direct addition of steam. The temperature increase drives out ammonia and carbon dioxide, entraining water in the form of steam. The vaporous mixture is condensed in a direct or indirect condenser, and ammonia and carbon dioxide recombine with water to give aqueous ammonium carbonate. The ammonium carbonate solution thus obtained is recycled into the ion exchange stage. Via the bottom of the column, an aqueous sodium carbonate solution is discharged. The ammonia from the calcining furnace is optionally conducted with supplementary ammonia and carbon dioxide into the column upstream of the condenser.
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
sodium zeolite
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
zeolite
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Synthesis routes and methods III

Procedure details

Amine unit 530 was operated to substantially remove hydrogen sulfide vapors from sour gas streams using an MDEA contactor-regenerator loop. Hydrogen sulfide and carbon dioxide vapors resulting from the MDEA treatment process were collected in acid gas stream 534, exiting amine unit 530. Resultant sweet vapors were collected in sweet gas stream 532 and transferred from amine unit 530 to fractionator 540.
[Compound]
Name
Amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Synthesis routes and methods IV

Procedure details

A 10:1 mole ratio of ethylene carbonate to dipropylene glycol is heated with stirring under a nitrogen atmosphere for 4 hours at 175° C. using 0.5 percent sodium stannate trihydrate as catalyst to give 100 percent ethylene carbonate conversion to a poly(alkylene carbonate) polyol with 14.7 percent carbon dioxide The catalyst is removed as in Example 1.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two

Synthesis routes and methods V

Procedure details

A 50:1 mole ratio of ethylene carbonate:monoethylene glycol is heated with stirring under a nitrogen atmosphere for 88 hours at 135° C. using 0.2 percent Na2SnO3.3H2O as catalyst to give 96.6 percent ethylene carbonate conversion to a poly(alkylene carbonate) polyol with 27.6 percent carbon dioxide.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
Na2SnO3.3H2O
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

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Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Carbon dioxide
Reactant of Route 2
Carbon dioxide
Reactant of Route 3
Carbon dioxide
Reactant of Route 4
Carbon dioxide
Reactant of Route 5
Carbon dioxide
Reactant of Route 6
Carbon dioxide

Citations

For This Compound
4,170,000
Citations
T Sakakura, JC Choi, H Yasuda - Chemical reviews, 2007 - ACS Publications
Utilizing renewable resources is a prerequisite for a sustainable society. One easily available renewable carbon resource is carbon dioxide (CO2), which has the advantages of being …
Number of citations: 891 pubs.acs.org
Z Zhang, SY Pan, H Li, J Cai, AG Olabi… - … and sustainable energy …, 2020 - Elsevier
Carbon dioxide (CO 2 ) is the major contributor to greenhouse gas (GHG) emissions and the main driver of climate change. Currently, CO 2 utilization is increasingly attracting interest in …
Number of citations: 386 www.sciencedirect.com
WC Clark - 1982 - osti.gov
The Carbon Dioxide Review: 1982 was organized by the Institute for Energy Analysis (IEA) of Oak Ridge Associated Universities as part of their contribution to the United States CO/sub …
Number of citations: 304 www.osti.gov
I Omae - Catalysis Today, 2006 - Elsevier
… , etc. in supercritical carbon dioxide or in other solvents in the … of carbon dioxide and epoxides with a zinc catalyst has attracted attentions as the industrial utilizations of carbon dioxide. …
Number of citations: 547 www.sciencedirect.com
R Schmalensee, TM Stoker, RA Judson - Review of Economics and …, 1998 - direct.mit.edu
… Abstract—Emissions of carbon dioxide from the combustion of fossil fuels, which may contribute … between carbon dioxide emissions (and energy use) per capita and per-capita income. …
Number of citations: 971 direct.mit.edu
XZ Lim - Nature, 2015 - go.gale.com
… Pellets of urea fertilizer are made from carbon dioxide in a plant in Daharki, Pakistan. … On 29 September, the XPRIZE Foundation based in Culver City, California, announced a 4½-year …
Number of citations: 147 go.gale.com
M Aresta - 2003 - books.google.com
… of carbon dioxide. The work done gives a taste of the usefulness of carbon dioxide and may … shift from the concept of carbon dioxide as a waste to that of carbon dioxide as a resource. …
Number of citations: 310 books.google.com
R Revelle - Scientific American, 1982 - JSTOR
… Carbon Dioxide and World Climate That the atmospheric content of carbon dioxide is increasing now seems well established. As a result some latitudes could become warmer and …
Number of citations: 162 www.jstor.org
WD Nordhaus - American Economic Review, 2019 - pubs.aeaweb.org
… it is clear that the residence time of carbon dioxide in the atmosphere is extremely long, and … carbon dioxide remains in the atmosphere. The ultimate distribution of carbon dioxide …
Number of citations: 141 pubs.aeaweb.org
GJ Arthurs, M Sudhakar - … in Anaesthesia, Critical Care & Pain, 2005 - academic.oup.com
… kPa −1 carbon dioxide in 100 ml blood at 37C. The partial pressure of carbon dioxide is 5.3 … about 2.5 ml per 100 ml of dissolved carbon dioxide and venous blood 3 ml per 100 ml. A …
Number of citations: 110 academic.oup.com

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